(1R,2S)-N-[(5-hydroxypyridin-3-yl)methyl]-2-phenylcyclohexane-1-carboxamide

• IUPAC Name: (1R,2S)-N-[(5-hydroxypyridin-3-yl)methyl]-2-phenylcyclohexane-1-carboxamide
• InChI: InChI=1S/C19H22N2O2/c22-16-10-14(11-20-13-16)12-21-19(23)18-9-5-4-8-17(18)15-6-2-1-3-7-15/h1-3,6-7,10-11,13,17-18,22H,4-5,8-9,12H2,(H,21,23)/t17-,18-/m1/s1
• InChI Key: LHYMLSKHRWEWHD-QZTJIDSGSA-N
• Canonical SMILES: C1CCC(C(C1)C2=CC=CC=C2)C(=O)NCC3=CC(=CN=C3)O
• Isomeric SMILES: C1CC[C@H]([C@H](C1)C2=CC=CC=C2)C(=O)NCC3=CC(=CN=C3)O
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

(1R,2S)-N-[(5-hydroxypyridin-3-yl)methyl]-2-phenylcyclohexane-1-carboxamide, also known as HPPH, is a novel compound that has been synthesized and studied for its potential applications in scientific research. HPPH is a cyclohexane-based compound that contains a pyridinylmethyl group and a phenyl group, and it has been shown to exhibit a range of interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of (1R,2S)-N-[(5-hydroxypyridin-3-yl)methyl]-2-phenylcyclohexane-1-carboxamide is based on its ability to generate reactive oxygen species (ROS) upon exposure to light. When this compound is excited by light of a specific wavelength, it undergoes a photochemical reaction that leads to the production of singlet oxygen and other ROS. These ROS can then damage cellular components such as DNA, proteins, and lipids, leading to cell death or apoptosis. The selectivity of this compound for cancer cells is thought to be due to the increased uptake and retention of the compound in these cells compared to normal cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of interesting biochemical and physiological effects. In addition to its ability to generate ROS, this compound can also inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase. This compound has also been shown to induce the expression of heat shock proteins (HSPs) in cells, which are involved in cellular stress response and protection against various stressors such as heat, oxidative stress, and radiation.

Advantages and Limitations for Lab Experiments

(1R,2S)-N-[(5-hydroxypyridin-3-yl)methyl]-2-phenylcyclohexane-1-carboxamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified to a high degree of purity. This compound also exhibits strong absorption and fluorescence properties, making it useful as a fluorescent probe for imaging studies. However, this compound has some limitations that should be considered when using it in lab experiments. For example, this compound is sensitive to light and can undergo photobleaching, which can affect its efficacy as a photosensitizer for PDT. In addition, this compound can be toxic to cells at high concentrations, which can limit its use in certain assays.

Future Directions

There are several future directions for research on (1R,2S)-N-[(5-hydroxypyridin-3-yl)methyl]-2-phenylcyclohexane-1-carboxamide. One area of interest is the development of new methods for delivering this compound to cancer cells. This could involve the use of nanoparticles or other delivery systems to increase the selectivity and efficacy of this compound for cancer cells. Another area of research is the investigation of the mechanism of action of this compound in more detail, including the role of ROS and other cellular pathways involved in cell death and apoptosis. Finally, there is a need for more studies on the potential applications of this compound in other diseases such as Alzheimer's and Parkinson's, where its ability to induce HSP expression could be beneficial.

Synthesis Methods

The synthesis of (1R,2S)-N-[(5-hydroxypyridin-3-yl)methyl]-2-phenylcyclohexane-1-carboxamide involves the reaction of 5-hydroxypyridine-3-carboxylic acid with (1R,2S)-1-amino-2-indanol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with phenyl isocyanate to yield the final product, this compound. The synthesis of this compound is a multistep process that requires careful control of reaction conditions and purification steps to obtain a high yield and purity of the final product.

Scientific Research Applications

(1R,2S)-N-[(5-hydroxypyridin-3-yl)methyl]-2-phenylcyclohexane-1-carboxamide has been studied extensively for its potential applications in scientific research. One of the most promising applications of this compound is in the field of cancer research. This compound has been shown to selectively accumulate in cancer cells and can be used as a photosensitizer for photodynamic therapy (PDT) of cancer. In addition, this compound has been investigated as a fluorescent probe for imaging cancer cells and as a potential therapeutic agent for other diseases such as Alzheimer's and Parkinson's.